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Compound of Interest

Compound Name: Iodocycloheptane

Cat. No.: B12917931 Get Quote

This technical guide provides a comprehensive overview of iodocycloheptane, focusing on its

molecular properties, synthesis, and molecular weight determination. The information is tailored

for researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Core Molecular Data
Iodocycloheptane is a halogenated cycloalkane. Its fundamental molecular properties are

summarized in the table below, providing a quick reference for key quantitative data.

Property Value Reference

Molecular Formula C₇H₁₃I [1]

Molecular Weight 224.08 g/mol [1]

CAS Number 2404-36-6 [1]

IUPAC Name iodocycloheptane [1]

Synthesis of Iodocycloheptane
A common and effective method for the synthesis of iodoalkanes from their corresponding

chloro- or bromoalkanes is the Finkelstein reaction.[2][3][4] This nucleophilic substitution

reaction involves the exchange of a halogen atom. The reaction's equilibrium is driven towards

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12917931?utm_src=pdf-interest
https://www.benchchem.com/product/b12917931?utm_src=pdf-body
https://www.benchchem.com/product/b12917931?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Iodocycloheptane
https://pubchem.ncbi.nlm.nih.gov/compound/Iodocycloheptane
https://pubchem.ncbi.nlm.nih.gov/compound/Iodocycloheptane
https://pubchem.ncbi.nlm.nih.gov/compound/Iodocycloheptane
https://www.benchchem.com/product/b12917931?utm_src=pdf-body
https://allen.in/dn/qna/645905663
https://chemia.manac-inc.co.jp/en/archives/1177
http://www.organicmystery.com/HaloGroup/PreparationByHalideExchangeReaction.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12917931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the product by taking advantage of the differential solubility of the halide salts in the acetone

solvent.[5]

Experimental Protocol: Finkelstein Reaction for
Iodocycloheptane Synthesis
This protocol describes the synthesis of iodocycloheptane from chlorocycloheptane.

Materials:

Chlorocycloheptane

Sodium iodide (NaI)

Acetone (anhydrous)

Dichloromethane

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:
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In a round-bottom flask, dissolve chlorocycloheptane in a minimal amount of anhydrous

acetone.

Add a stoichiometric excess of sodium iodide to the solution.

Attach a reflux condenser and heat the mixture to reflux. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature. The precipitated

sodium chloride can be observed.

Remove the acetone using a rotary evaporator.

To the residue, add dichloromethane and a saturated aqueous solution of sodium thiosulfate

to quench any remaining iodine.

Transfer the mixture to a separatory funnel. Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the organic layer using a rotary evaporator to yield

the crude iodocycloheptane.

The crude product can be further purified by column chromatography on silica gel.
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Synthesis of Iodocycloheptane via the Finkelstein Reaction.

Experimental Determination of Molecular Weight
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

of a compound with high accuracy.[6]

Experimental Protocol: Molecular Weight Determination
by Mass Spectrometry
Instrumentation:

A mass spectrometer with an appropriate ionization source (e.g., Electron Ionization - EI).

Procedure:

Sample Preparation: A small, pure sample of iodocycloheptane is introduced into the mass

spectrometer.

Ionization: In the ion source, the sample molecules are bombarded with a high-energy

electron beam. This process knocks an electron off the molecule, forming a positively

charged molecular ion (M⁺).[7]

Acceleration: The positively charged ions are then accelerated by an electric field.

Deflection: The accelerated ions pass through a magnetic field, which deflects them based

on their mass-to-charge ratio (m/z). Lighter ions are deflected more than heavier ions.[7]

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum plots the relative intensity of ions versus their

m/z ratio. The peak with the highest m/z value that corresponds to the intact molecule is the

molecular ion peak, which directly provides the molecular weight of the compound.[8] For

haloalkanes, the presence of isotopes of the halogen can lead to characteristic patterns in

the mass spectrum.[9][10][11]
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Workflow for Molecular Weight Determination by Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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